2-(2,5-Dimethylphenyl)-8-ethylquinoline-4-carboxylic acid
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Overview
Description
2-(2,5-Dimethylphenyl)-8-ethylquinoline-4-carboxylic acid is a useful research compound. Its molecular formula is C20H19NO2 and its molecular weight is 305.377. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
Synthesis Techniques : Research indicates the development of synthesis techniques for compounds related to 2-(2,5-Dimethylphenyl)-8-ethylquinoline-4-carboxylic acid, highlighting a method for synthesizing 2-substituted 7,7-dimethyl-5-oxo-5,6,7,8-tetrahydroquinoline-4-carboxylic acids. This involves a reaction of acyl- and aroylpyruvic acids with amino compounds, supported by ab initio quantum-chemical calculations for formation mechanisms (Rudenko et al., 2012).
Photoreleasable Protecting Group : The 2,5-dimethylphenyl component has been utilized as a photoreleasable protecting group for carboxylic acids. Photolysis of its esters leads to the efficient release of corresponding carboxylic acids, useful in controlled synthetic processes (Klan, Zabadal, Heger, 2000).
Structural Aspects of Derivatives : Investigations into the structural aspects of quinoline derivatives similar to this compound reveal insights into their crystal structures, salt, and inclusion compound formation. These studies provide a basis for understanding the physicochemical properties of these compounds (Karmakar, Sarma, Baruah, 2007).
Medicinal Chemistry and Biological Applications
Antibacterial and Antifungal Properties : Research on analogs of nalidixic acid, incorporating 2,5-dimethylpyrrole groups, suggests potential antibacterial activities. This includes the exploration of compounds containing structural elements similar to this compound (Corelli et al., 1983).
Photolabile Protecting Group in Biochemistry : Utilization of related dimethylphenyl compounds as photolabile protecting groups for biological messengers. This application is particularly relevant in fields requiring controlled release of bioactive substances (Fedoryak, Dore, 2002).
Conformational Analysis for Drug Design : Structural and conformational analysis of dimethylphenoxyethyl derivatives provides insights relevant for drug design, particularly in the development of pharmaceuticals with specific stereochemical requirements (Nitek et al., 2020).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-(2,5-dimethylphenyl)-8-ethylquinoline-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19NO2/c1-4-14-6-5-7-15-17(20(22)23)11-18(21-19(14)15)16-10-12(2)8-9-13(16)3/h5-11H,4H2,1-3H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTLWNNUDCRJZLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C2C(=CC=C1)C(=CC(=N2)C3=C(C=CC(=C3)C)C)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.